Cas no 1806758-19-9 (2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride)

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride is a highly functionalized pyridine derivative designed for advanced synthetic applications. Its key structural features include a reactive acyl chloride group at the 4-position, enabling efficient acylation reactions, and electron-withdrawing substituents (difluoromethyl, nitro, and trifluoromethoxy groups) that enhance its utility in nucleophilic substitution and cross-coupling chemistry. The trifluoromethoxy and difluoromethyl moieties contribute to improved lipophilicity and metabolic stability, making it valuable in agrochemical and pharmaceutical intermediate synthesis. The compound’s nitro group further facilitates selective functionalization. Suitable for controlled reactions under anhydrous conditions, it offers precise reactivity for constructing complex heterocyclic frameworks.

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride structure

1806758-19-9 structure

Product Name:2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride

CAS No:1806758-19-9

MF:C₈H₂ClF₅N₂O₄

MW:320.557498455048

CID:4844064

Update Time:2025-05-26

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride
- Inchi： 1S/C8H2ClF5N2O4/c9-6(17)2-1-3(20-8(12,13)14)15-4(7(10)11)5(2)16(18)19/h1,7H
- InChI Key： LPCTYFJKUPHYID-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(N=C(C(F)F)C=1[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 388
XLogP3: 3.4
Topological Polar Surface Area: 85

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029081181-1g	2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride	1806758-19-9	97%	1g	$1,490.00	2022-03-31

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride Related Literature

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Additional information on 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl Chloride

The compound 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride, with CAS No 1806758-19-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a nitro group, a trifluoromethoxy group, and a carbonyl chloride moiety. The combination of these groups imparts unique chemical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. The presence of the trifluoromethoxy group contributes to enhanced thermal stability and chemical resistance, while the nitro group introduces electron-withdrawing effects that can be exploited in electronic applications. Furthermore, the carbonyl chloride moiety facilitates reactions such as nucleophilic acyl substitution, enabling the incorporation of this compound into larger molecular frameworks.

In terms of synthesis, researchers have employed various methodologies to construct this compound efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group onto the pyridine ring. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, advancements in fluorination techniques have allowed for precise control over the placement of fluorine atoms, ensuring the desired stereochemistry and regioselectivity.

The application of 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride extends beyond material science into areas such as drug discovery and agrochemicals. Its unique electronic properties make it a promising candidate for designing novel bioactive molecules with improved pharmacokinetic profiles. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

Moreover, this compound has been utilized as an intermediate in the synthesis of advanced agrochemicals, where its ability to withstand harsh environmental conditions is highly advantageous. Field trials have shown that formulations incorporating this compound exhibit enhanced efficacy against plant pathogens while maintaining low toxicity to non-target organisms.

In conclusion, 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-carbonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and diverse applications underscore its importance in contemporary research and industry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future advancements across multiple disciplines.